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Quantitative Comparison of Mpro Inhibitors

The table below summarizes experimental data for various SARS-CoV-2 Mpro inhibitors identified in recent

studies.

Inhibitor Name
Inhibitor Class /
Type

IC₅₀ (μM)
KD /
Binding
Affinity

Key Experimental
Assays

Tetrahydrocannabutol
(THCB) [1]

Minor Cannabinoid 3.62 μM Not

Specified

Biochemical Assay,

SPR, Molecular
Docking

Cannabigerolic Acid
(CBGA) [1]

Minor Cannabinoid
(Acidic)

14.40 μM KD = 2.16 ×

10⁻⁴ M

Biochemical Assay,
SPR, Molecular

Docking

N3 [2] Michael Acceptor

(Covalent)

Irreversible

Inhibitor

kobs/[I] =

11,300 ±

880 M⁻¹s⁻¹

FRET-based Activity

Assay, X-ray
Crystallography

Cannabigerol (CBG) [1] Minor Cannabinoid

(Decarboxylated)

>21 μM

(25.44%

Not

Specified

Biochemical Assay
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Inhibitor Name
Inhibitor Class /
Type

IC₅₀ (μM)
KD /

Binding
Affinity

Key Experimental
Assays

inhibition at

10μM)

Apixaban, Betrixaban,
Rivaroxaban [3]

Factor Xa Inhibitors

(Non-covalent)

No significant

inhibition

Weak

binding
(MST)

MicroScale

Thermophoresis
(MST), Thermal Shift

Assay

Detailed Experimental Protocols

Understanding the methodologies used to generate the data is crucial for interpretation and reproducibility.

Biochemical Inhibition Assay (IC₅₀)

This is a primary screen to measure an inhibitor's potency.

Principle: A FRET-based cleavage assay is commonly used. The Mpro enzyme cleaves a synthetic

peptide substrate labeled with a fluorescent donor and a quencher. Upon cleavage, fluorescence
increases. Inhibitor potency is measured by the reduction of this fluorescence signal [4] [2].

Workflow: The enzyme is incubated with varying concentrations of the inhibitor and the substrate.
The IC₅₀ value (half-maximal inhibitory concentration) is determined from the dose-response curve

[1].
Considerations: While excellent for high-throughput screening, FRET-based assays can sometimes

yield varying catalytic efficiency values. The LC-MS method is considered more reliable for
confirming effective inhibitors, as it directly measures the cleavage product without fluorescent tags

[4].

Biophysical Binding Affinity (KD)

These assays confirm direct physical interaction between the inhibitor and the Mpro protein.
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Surface Plasmon Resonance (SPR): The Mpro protein is immobilized on a sensor chip. The

inhibitor flows over the surface, and the binding interaction is measured in real-time as a change in
the refractive index, allowing for the calculation of the association (kon) and dissociation (koff) rates,

and the equilibrium dissociation constant (KD) [1].

MicroScale Thermophoresis (MST): This technique measures the movement of fluorescently
labeled Mpro protein through a temperature gradient in response to binding with an inhibitor. The

change in mobility is used to calculate the binding affinity (KD). It was used to show the weak binding

of Factor Xa inhibitors [3].

Structural and Interaction Analysis

X-ray Crystallography: This method provides atomic-level detail of how an inhibitor binds to the
Mpro active site. For example, the structure of Mpro in complex with N3 revealed the covalent bond

formed with the Cys145 residue and the specific hydrogen bonds and van der Waals interactions that
stabilize the complex [2].

Molecular Docking: A computational method used to predict the binding orientation and affinity of
small molecules (like cannabinoids) within the binding pocket of Mpro. It is often used to generate

hypotheses before experimental validation [1] [5].

Mpro Structure and Experimental Workflow

The following diagrams illustrate the key concepts of Mpro's structure and a typical inhibitor screening

workflow.

SARS-CoV-2 Mpro Structure

Three Domains:
- Domain I & II (Catalytic)
- Domain III (Dimerization)

Catalytic Dyad:
Cys145 - His41

Substrate-Binding Cleft
Located between Domain I & II

Click to download full resolution via product page
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Diagram illustrating the key structural features of the SARS-CoV-2 Main Protease (Mpro), which are critical

for understanding inhibitor binding [1] [2].

Identify Potential Inhibitors

In Silico Virtual Screening

Biochemical Assay (FRET)
Determine IC₅₀

Biophysical Binding Assay
(SPR, MST) Determine K₍D₎

Structural Analysis
(X-ray, Docking)

Click to download full resolution via product page

Generalized workflow for the experimental identification and validation of SARS-CoV-2 Mpro inhibitors,

integrating multiple complementary techniques [1] [3].

Key Insights for Researcher Evaluation

Consider the Whole Picture: Rely on a combination of assays. A good IC₅₀ from a biochemical
assay should be supported by a strong binding affinity (KD) from a biophysical method and, ideally,

structural data [1] [4].
Note the Structure-Activity Relationship (SAR): Small structural changes can significantly impact

potency. For cannabinoids, the decarboxylation state and the length of the alkyl side chain are
critical factors for anti-Mpro activity [1].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9502466/
https://www.nature.com/articles/s41586-020-2223-y?error=cookies_not_supported&code=0faff021-af30-41a6-a1f7-4ae4990aa94a
https://www.smolecule.com/products/s12867568?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC9502466/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0262482
https://pmc.ncbi.nlm.nih.gov/articles/PMC9502466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10304930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9502466/
https://www.smolecule.com/products/s12867568?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Assay Conditions Matter: Be aware that the oligomerization state of Mpro (dimer vs. monomer) and

the presence of extra amino acid tags on the recombinant protein can influence enzymatic activity
and inhibitor screening results [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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